Cas no 744984-91-6 (N-Phenyl-3-azetidinamine 2HCl)

• Product Name: N-Phenyl-3-azetidinamine 2HCl
• CAS No: 744984-91-6
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD31421709
• CID: 5233761
• Update Time: 2026-03-08

N-Phenyl-3-azetidinamine 2HCl Chemical and Physical Properties

Names and Identifiers

• N-Phenyl-3-azetidinamine 2HCl
• N-Phenyl-3-azetidinamine dihydrochloride

• MDL： MFCD31421709
• Inchi： 1S/C9H12N2/c1-2-4-8(5-3-1)11-9-6-10-7-9/h1-5,9-11H,6-7H2
• InChI Key： KVYJEZOOWNNACE-UHFFFAOYSA-N
• SMILES： N1CC(NC2=CC=CC=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-Phenyl-3-azetidinamine 2HCl

Comprehensive Overview of N-Phenyl-3-azetidinamine 2HCl (CAS No. 744984-91-6): Properties, Applications, and Research Insights

N-Phenyl-3-azetidinamine 2HCl, identified by its CAS number 744984-91-6, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This hydrochloride salt derivative of 3-azetidinamine features a phenyl group attached to the nitrogen atom, enhancing its reactivity and potential applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for targeting neurological and metabolic pathways.

The molecular structure of N-Phenyl-3-azetidinamine 2HCl combines a strained four-membered azetidine ring with an aromatic phenyl group, creating unique steric and electronic properties. This configuration makes it valuable for studying ring-strain effects in medicinal chemistry, a topic frequently searched in academic databases. Recent publications highlight its utility in developing selective enzyme inhibitors, aligning with the growing interest in precision medicine approaches.

Analytical characterization of CAS 744984-91-6 reveals high solubility in polar solvents like water and methanol, a property critical for bioavailability studies. Spectroscopic data (including ¹H NMR and LC-MS profiles) show distinctive peaks at 7.2-7.4 ppm (aromatic protons) and 3.8-4.1 ppm (azetidine CH₂), providing reliable identification markers. These physicochemical properties answer common search queries about compound characterization techniques in organic synthesis.

In synthetic applications, N-Phenyl-3-azetidinamine hydrochloride serves as a versatile intermediate for heterocyclic compound synthesis. Its reactivity with carbonyl compounds enables construction of complex spirocyclic systems, addressing the pharmaceutical industry's demand for novel 3D molecular architectures. This aligns with trending searches about scaffold hopping strategies in drug design.

Safety evaluations indicate that proper handling of 744984-91-6 requires standard laboratory precautions. While not classified as hazardous under current regulations, material safety data sheets recommend using personal protective equipment—a frequently searched topic among laboratory professionals. Stability studies show the compound maintains integrity under nitrogen atmosphere at -20°C, important information for storage-related search queries.

The commercial availability of N-Phenyl-3-azetidinamine 2HCl through specialty chemical suppliers has expanded its accessibility for research. Current market analysis reveals growing demand from academic institutions and CROs, particularly for projects investigating GPCR-targeted therapeutics—a hot topic in pharmacological research. Pricing trends and supplier comparisons are common search terms associated with this compound.

Emerging studies explore the potential of phenyl-substituted azetidines in modulating protein-protein interactions, responding to increasing searches about PPI modulators. The constrained geometry of the azetidine ring may provide entropic advantages in binding, making CAS 744984-91-6 an interesting case study for computational chemists investigating molecular docking simulations.

Patent literature reveals innovative applications of N-Phenyl-3-azetidinamine derivatives in developing next-generation therapeutics. Several recent filings describe its incorporation into biodegradable polymer conjugates, addressing the sustainable chemistry trend dominating scientific searches. These developments position the compound as relevant to green chemistry initiatives in pharmaceutical manufacturing.

Quality control protocols for 744984-91-6 typically involve HPLC purity assessment (>98%) and residual solvent analysis, topics frequently queried by quality assurance professionals. The compound's well-defined melting point (218-220°C dec.) and specific optical rotation data provide additional quality markers, information often sought in analytical method development searches.

Future research directions for N-Phenyl-3-azetidinamine 2HCl may explore its potential in click chemistry applications or as a ligand in catalytic systems. These possibilities correspond with rising search volumes for bioorthogonal chemistry and organocatalysis concepts. The compound's structural features make it a candidate for investigating conformational restriction strategies in medicinal chemistry.